

Topic: The Caveolin-1 (82-101) Peptide Interaction with Protein Kinase C

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: *Caveolin-1 (82-101) amide*
(human, mouse, rat)

Cat. No.: *B15576168*

[Get Quote](#)

Abstract

Caveolin-1 (Cav-1), the principal structural protein of caveolae, functions as a critical scaffolding protein, orchestrating and regulating a multitude of signal transduction pathways.[1][2][3] A key functional region within this protein is the Caveolin Scaffolding Domain (CSD), a highly conserved 20-amino acid sequence (residues 82-101).[4][5][6] This domain mediates the direct interaction of Cav-1 with a host of signaling partners, often resulting in the modulation of their activity. Among the most significant of these partners is the Protein Kinase C (PKC) family, a group of serine/threonine kinases pivotal to cellular regulation.[1][3][7] The interaction between the Cav-1 CSD and PKC is predominantly inhibitory, providing a crucial mechanism for the spatial and temporal control of PKC-mediated signaling. This guide provides a detailed examination of the molecular basis of the Cav-1 (82-101) peptide's interaction with PKC, explores the profound functional consequences of this interaction in health and disease, and presents robust experimental methodologies for its investigation.

The Core Interaction: A Molecular Clamp on Kinase Activity

The interaction between Caveolin-1 and PKC is not a passive co-localization but a direct, regulatory engagement. The CSD, specifically the peptide region spanning amino acids 82-101, acts as a molecular clamp, physically binding to and inhibiting specific PKC isoforms.[1][3][8]

Mechanism of Interaction and Inhibition


The CSD functions as an endogenous inhibitory domain. It directly interacts with PKC, and this binding event sterically or allosterically prevents the kinase from achieving its active conformation or accessing its substrates.[8] Studies using synthetic peptides corresponding to the CSD have conclusively shown that this domain is both necessary and sufficient to mediate this inhibitory effect.[8][9] Truncation mutation analyses have further refined this, demonstrating that a minimum of 14 to 16 amino acid residues of the CSD are required for the effective inhibition of and direct binding to PKC.[8]

Isoform-Specific Regulation

A critical aspect of this interaction is its specificity for different PKC isoforms. This selectivity is fundamental for understanding the nuanced role of Cav-1 in diverse signaling contexts.

- **Inhibited Isoforms:** The scaffolding domains of Caveolin-1 and the muscle-specific Caveolin-3 effectively inhibit the kinase activity and autophosphorylation of conventional PKC- α and novel PKC- ζ . [8]
- **Unaffected Isoforms:** In stark contrast, the activity of novel PKC- ϵ is not inhibited by the CSD of either Cav-1 or Cav-3. [8]

This differential regulation underscores a sophisticated control mechanism, allowing cells to selectively dampen specific PKC signaling arms while others remain active. This isoform specificity is a key consideration for the design of targeted therapeutic agents.



[Click to download full resolution via product page](#)

Caption: CSD selectively inhibits PKC- α/ζ but not PKC- ϵ .

Functional Consequences & Pathophysiological Relevance

The sequestration and inhibition of PKC by the Cav-1 CSD have far-reaching implications, influencing cellular contractility, proliferation, and survival. This regulatory axis is implicated in a range of diseases, from glaucoma to cancer and cardiovascular conditions.

Regulation of Cellular Contractility and Tone

In the trabecular meshwork (TM) of the eye, a tissue critical for regulating intraocular pressure, Cav-1 and PKC are co-localized at the plasma membrane.[\[10\]](#) Caveolae act as scaffolds to sequester PKC, thereby inhibiting downstream signaling that controls contractile tone.[\[10\]](#) The introduction of a CSD mimetic peptide, cavtratin, reduces PKC activity and levels of phosphorylated myosin light chain (a surrogate for contractile tone), highlighting a potential therapeutic avenue for glaucoma.[\[10\]](#)


A Double-Edged Sword in Cancer

The role of Cav-1 in cancer is complex and highly context-dependent.[\[11\]](#)

- **Tumor Suppressor:** In many contexts, Cav-1 acts as a tumor suppressor by inhibiting pro-proliferative signaling molecules, including PKC and elements of the MAPK/ERK pathway.[\[1\]](#)
[\[3\]](#) This inhibition can suppress cell proliferation and survival.
- **Tumor Promoter:** Conversely, in later stages of some cancers, such as melanoma and prostate cancer, high levels of Cav-1 are associated with metastasis and poor prognosis.[\[11\]](#)
[\[12\]](#)[\[13\]](#) This duality suggests that the specific PKC isoforms involved and the broader signaling network dictate the ultimate outcome.

Cardioprotection and Vascular Homeostasis

The Cav-1/PKC interaction is a key regulator of cardiovascular function. The Cav-1 (82-101) peptide is known to be cardioprotective in the context of ischemia-reperfusion (I/R) injury.[\[14\]](#) This protection is mediated, at least in part, by the inhibition of PKC, which leads to maintained nitric oxide (NO) release from the endothelium.[\[14\]](#) Enhanced NO bioavailability attenuates cardiac dysfunction and reduces inflammation following an ischemic event.[\[14\]](#)[\[15\]](#)



[Click to download full resolution via product page](#)

Caption: Cav-1 CSD acts as a brake on PKC-mediated signaling.

Key Experimental Methodologies


Investigating the Cav-1-PKC interaction requires a multi-faceted approach, combining techniques that demonstrate physical binding, functional inhibition, and co-localization.

Co-Immunoprecipitation (Co-IP)

This is the gold-standard technique to verify the physical association between Cav-1 and PKC within a cellular milieu.

Protocol: Validating the Cav-1/PKC Complex

- Cell Lysis: Lyse cultured cells expressing both proteins in a non-denaturing buffer (e.g., RIPA or Triton X-100 based buffer) supplemented with protease and phosphatase inhibitors.[12]
[16]
- Pre-Clearing: Incubate the cell lysate with Protein A/G beads to minimize non-specific binding.
- Immunoprecipitation: Incubate the pre-cleared lysate with a primary antibody specific to one of the proteins (e.g., anti-Cav-1). A non-specific IgG from the same host species should be used as a negative control.[17]
- Immune Complex Capture: Add Protein A/G beads to the lysate-antibody mixture to capture the antibody-protein complexes.
- Washing: Wash the beads multiple times with lysis buffer to remove non-specifically bound proteins.
- Elution: Elute the bound proteins from the beads by boiling in SDS-PAGE sample buffer.
- Western Blot Analysis: Resolve the eluted proteins by SDS-PAGE and perform a Western blot using an antibody against the putative interacting partner (e.g., anti-PKC). A positive band in the anti-Cav-1 IP lane indicates an interaction.



[Click to download full resolution via product page](#)


Caption: Workflow for Co-Immunoprecipitation (Co-IP).

In Vitro Kinase Assay

This assay directly quantifies the inhibitory effect of the Cav-1 (82-101) peptide on the enzymatic activity of PKC.

Protocol: Measuring CSD-Mediated PKC Inhibition

- Assay Setup: Use a 96-well plate pre-coated with a specific peptide substrate for PKC.[\[18\]](#)
- Peptide Incubation: To respective wells, add purified, active PKC enzyme along with varying concentrations of the synthetic Cav-1 (82-101) peptide. Include a control with no peptide.
- Kinase Reaction: Initiate the phosphorylation reaction by adding an ATP solution to all wells. Incubate at 37°C for the recommended time (e.g., 30-60 minutes).[\[19\]](#)
- Detection:
 - Stop the reaction and wash the wells.
 - Add a phospho-specific primary antibody that recognizes only the phosphorylated substrate.[\[18\]](#)
 - Add an HRP-conjugated secondary antibody.
 - Add TMB substrate and measure the absorbance at 450 nm after stopping the reaction.
- Data Analysis: The signal intensity is directly proportional to PKC activity. Plot PKC activity against the concentration of the Cav-1 peptide to determine the IC50 value.



[Click to download full resolution via product page](#)

Caption: Workflow for an ELISA-based PKC Kinase Assay.

Subcellular Fractionation

This biochemical technique is used to demonstrate that Cav-1 and PKC reside in the same cellular compartments, specifically caveolin-enriched membrane microdomains.

Protocol: Isolating Caveolae Fractions

- Cell Homogenization: Homogenize cells in a detergent-free buffer (e.g., sodium carbonate buffer, pH 11.0).[8]
- Sucrose Gradient: Layer the homogenate on top of a discontinuous sucrose gradient (e.g., 40%, 30%, and 5% sucrose layers).[20]

- **Ultracentrifugation:** Centrifuge at high speed (e.g., >100,000 x g) for several hours. Caveolin-enriched membranes are buoyant and will float to the 5-30% sucrose interface due to their high lipid content.
- **Fraction Collection:** Carefully collect fractions from the top of the gradient.
- **Analysis:** Analyze each fraction by Western blotting for the presence of Cav-1 (as a marker for caveolae) and the PKC isoform of interest. Co-migration to the same buoyant fractions indicates co-localization.^[8]

Data Summary & Therapeutic Outlook

The inhibitory interaction between the Cav-1 CSD and PKC is well-quantified, providing a solid foundation for drug development.

Parameter	Description	Typical Finding / Value	Reference
Binding	Direct physical interaction demonstrated by Co-IP and in vitro binding assays.	Confirmed for PKC- α and PKC- ζ .	^[8]
IC50 of CSD Peptide	Concentration of Cav-1 (82-101) peptide required to inhibit 50% of PKC- α activity.	~0.5 - 5 μ M	^[21]
Functional Inhibition	CSD peptide (cavtratin) treatment reduces PKC activity in intact cells.	~9% reduction in total PKC activity in TM cells.	^[10]
Isoform Specificity	CSD peptide inhibits PKC- α and - ζ but not PKC- ϵ .	Confirmed via in vitro kinase assays.	^{[8][22]}

The development of cell-permeable CSD mimetic peptides represents a promising therapeutic strategy.[23] These peptides can be delivered in vivo to restore the inhibitory function of Cav-1 in pathological states where its expression is downregulated or its function is compromised, such as in certain inflammatory conditions and fibrosis.[9][23][24] By targeting this specific protein-protein interaction, it is possible to achieve a more nuanced modulation of signaling pathways compared to broad-spectrum kinase inhibitors, potentially leading to fewer off-target effects.

Conclusion

The interaction between the Caveolin-1 (82-101) scaffolding domain and Protein Kinase C is a paradigm of targeted kinase regulation within a specific subcellular microdomain. The CSD acts as a potent, isoform-selective endogenous inhibitor of PKC, playing a vital role in controlling a wide array of cellular processes. A thorough understanding of this interaction, facilitated by the robust experimental workflows detailed in this guide, is essential for researchers investigating cellular signaling and for professionals developing novel therapeutics targeting the vast network of pathways governed by PKC.

References

- Meng, F., et al. (2017). The phospho-caveolin-1 scaffolding domain dampens force fluctuations in focal adhesions and promotes cancer cell migration. *Molecular Biology of the Cell*. Available at: [\[Link\]](#)
- Scherer, P. E., et al. (1997). A Role for the Caveolin Scaffolding Domain in Mediating the Membrane Attachment of Caveolin-1. *The Journal of Biological Chemistry*. Available at: [\[Link\]](#)
- Quest, A. F., et al. (2008). Caveolin-1: an ambiguous partner in cell signalling and cancer. *Journal of Cellular and Molecular Medicine*. Available at: [\[Link\]](#)
- Chen, K., et al. (2016). Caveolin-1 scaffolding domain peptides enhance anti-inflammatory effect of heme oxygenase-1 through interrupting its interact with caveolin-1. *PLoS One*. Available at: [\[Link\]](#)
- Sowa, G. (2012). Scaffolds and the scaffolding domain: an alternative paradigm for caveolin-1 signaling. *The International Journal of Biochemistry & Cell Biology*. Available at: [\[Link\]](#)

- Engelman, J. A., et al. (1999). p42/44 MAP kinase-dependent and -independent signaling pathways regulate caveolin-1 gene expression. Activation of Ras-MAP kinase and protein kinase a signaling cascades transcriptionally down-regulates caveolin-1 promoter activity. The Journal of Biological Chemistry. Available at: [\[Link\]](#)
- Hnasko, R. & Lisanti, M. P. (2023). Caveolin-1: A Review of Intracellular Functions, Tissue-Specific Roles, and Epithelial Tight Junction Regulation. Biology. Available at: [\[Link\]](#)
- Quest, A. F., et al. (2008). Caveolin-1 is a highly versatile regulator of cell signaling. ResearchGate. Available at: [\[Link\]](#)
- Oka, N., et al. (1997). Caveolin interaction with protein kinase C. Isoenzyme-dependent regulation of kinase activity by the caveolin scaffolding domain peptide. ResearchGate. Available at: [\[Link\]](#)
- Li, L., et al. (2003). Caveolin-1 Maintains Activated Akt in Prostate Cancer Cells through Scaffolding Domain Binding Site Interactions with and Inhibition of Serine/Threonine Protein Phosphatases PP1 and PP2A. Molecular and Cellular Biology. Available at: [\[Link\]](#)
- Keller, K. E., et al. (2022). The role of protein kinase C in the regulation of trabecular meshwork contractile tone via caveolin-1 scaffolding domain. Investigative Ophthalmology & Visual Science. Available at: [\[Link\]](#)
- Chen, D. Z., et al. (2021). Caveolin-1 Regulates Cellular Metabolism: A Potential Therapeutic Target in Kidney Disease. Frontiers in Pharmacology. Available at: [\[Link\]](#)
- Quest, A. (2023). Caveolin-1: A double-edged sword in the fight against cancer metastasis. Scientia. Available at: [\[Link\]](#)
- Sessa, W. C. (2005). Caveolae and Caveolins in the Cardiovascular System. Circulation Research. Available at: [\[Link\]](#)
- Volonte, D., et al. (2015). Caveolin-1, a master regulator of cellular senescence. Aging. Available at: [\[Link\]](#)
- Levin, A. M., et al. (2003). Exploring the interaction between the protein kinase A catalytic subunit and caveolin-1 scaffolding domain with shotgun scanning, oligomer

complementation, NMR, and docking. Protein Science. Available at: [\[Link\]](#)

- Peng, K., et al. (2022). Caveolae and Caveolin-1 Integrate Reverse Cholesterol Transport and Inflammation in Atherosclerosis. International Journal of Molecular Sciences. Available at: [\[Link\]](#)
- Oka, N., et al. (1997). Effect of caveolin peptides on PKC autophosphorylation. ResearchGate. Available at: [\[Link\]](#)
- Cohen, A. W., et al. (2004). Role of Caveolin-1 in the Modulation of Lipolysis and Lipid Droplet Formation. Diabetes. Available at: [\[Link\]](#)
- Kim, H., et al. (2010). The Ras Inhibitors Caveolin-1 and Docking Protein 1 Activate Peroxisome Proliferator-Activated Receptor γ through Spatial Relocalization at Helix 7 of Its Ligand-Binding Domain. Molecular and Cellular Biology. Available at: [\[Link\]](#)
- Parvani, J. G., et al. (2012). The interaction between caveolin-1 and Rho-GTPases promotes metastasis by controlling the expression of $\alpha 5$ -integrin and the activation of Src, Ras and Erk. Oncogene. Available at: [\[Link\]](#)
- Son, B. K. & Kim, J. (2018). Caveolin-1 in Cardiovascular Disease: A Double-Edged Sword. Semantic Scholar. Available at: [\[Link\]](#)
- Kim, Y., et al. (1999). Phospholipase D1 in caveolae: Regulation by protein kinase C α and caveolin-1. Biochemistry. Available at: [\[Link\]](#)
- Zhang, D., et al. (2020). Caveolin as a Novel Potential Therapeutic Target in Cardiac and Vascular Diseases: A Mini Review. Frontiers in Pharmacology. Available at: [\[Link\]](#)
- Joshi, M., et al. (2018). Pharmacological and Genetic Inhibition of Caveolin-1 Promotes Epithelialization and Wound Closure. The American Journal of Pathology. Available at: [\[Link\]](#)
- Cohen, A. W., et al. (2001). Two distinct caveolin-1 domains mediate the functional interaction of caveolin-1 with protein kinase A. American Journal of Physiology-Cell Physiology. Available at: [\[Link\]](#)

- Tourkina, E., et al. (2016). Multiple subregions within the caveolin-1 scaffolding domain inhibit fibrosis, microvascular leakage, and monocyte migration. The FASEB Journal. Available at: [\[Link\]](#)
- Chen, D., et al. (2015). Value of caveolin-1 in cancer progression and prognosis: Emphasis on cancer-associated fibroblasts, human cancer cells and mechanism of caveolin-1 expression (Review). Oncology Letters. Available at: [\[Link\]](#)
- Lefer, D. J., et al. (2001). Caveolin-1 peptide exerts cardioprotective effects in myocardial ischemia-reperfusion via nitric oxide mechanism. Circulation Research. Available at: [\[Link\]](#)
- Rattan, S., et al. (2014). Increased PDE5 activity and decreased Rho kinase and PKC activities in colonic muscle from caveolin-1^{-/-} mice impair the peristaltic reflex and propulsion. American Journal of Physiology-Gastrointestinal and Liver Physiology. Available at: [\[Link\]](#)
- Komine, M., et al. (2022). A water-soluble caveolin-1 peptide inhibits psoriasis-like skin inflammation by suppressing cytokine production and angiogenesis. Scientific Reports. Available at: [\[Link\]](#)
- Byrne, D. P., et al. (2012). Do Proteins Interact with the Caveolin Scaffolding Domain through a Widespread Aromatic Residue-Rich Motif? PLOS One. Available at: [\[Link\]](#)
- Cohen, A. W., et al. (2001). Two distinct caveolin-1 domains mediate the functional interaction of caveolin-1 with protein kinase A. ResearchGate. Available at: [\[Link\]](#)
- de la Cruz, A., et al. (2021). Functional Interaction Between Caveolin 1 and LRRC8-Mediated Volume-Regulated Anion Channel. Frontiers in Physiology. Available at: [\[Link\]](#)
- Lisanti, M. P., et al. (1997). The caveolin scaffolding domain and caveolin-binding sequence motifs. ResearchGate. Available at: [\[Link\]](#)
- protocols.io. (2026). In vitro kinase assay. protocols.io. Available at: [\[Link\]](#)
- Epand, R. M., et al. (2005). Interactions of caveolin-1 scaffolding and intramembrane regions containing a CRAC motif with cholesterol in lipid bilayers. The Journal of Biological Chemistry. Available at: [\[Link\]](#)

- Bell, L., et al. (2009). Interaction with Caveolin-1 Modulates G Protein Coupling of Mouse β 3-Adrenoceptor. Molecular Pharmacology. Available at: [\[Link\]](#)
- Sowa, G., et al. (2010). Quantitative Proteomics of Caveolin-1-regulated Proteins: CHARACTERIZATION OF POLYMERASE I AND TRANSCRIPT RELEASE FACTOR/CAVIN-1 IN ENDOTHELIAL CELLS. The Journal of Biological Chemistry. Available at: [\[Link\]](#)
- Lockwich, T. P., et al. (2000). Caveolin-1 Contributes to Assembly of Store-operated Ca^{2+} Influx Channels by Regulating Plasma Membrane Localization of TRPC1. The Journal of Biological Chemistry. Available at: [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Caveolin-1: an ambiguous partner in cell signalling and cancer - PMC [\[pmc.ncbi.nlm.nih.gov\]](#)
- 2. mdpi.com [\[mdpi.com\]](#)
- 3. researchgate.net [\[researchgate.net\]](#)
- 4. The phospho-caveolin-1 scaffolding domain dampens force fluctuations in focal adhesions and promotes cancer cell migration - PMC [\[pmc.ncbi.nlm.nih.gov\]](#)
- 5. semanticscholar.org [\[semanticscholar.org\]](#)
- 6. Scaffolds and the scaffolding domain: an alternative paradigm for caveolin-1 signaling - PMC [\[pmc.ncbi.nlm.nih.gov\]](#)
- 7. Caveolin-1, a master regulator of cellular senescence - PMC [\[pmc.ncbi.nlm.nih.gov\]](#)
- 8. researchgate.net [\[researchgate.net\]](#)
- 9. Multiple subregions within the caveolin-1 scaffolding domain inhibit fibrosis, microvascular leakage, and monocyte migration - PMC [\[pmc.ncbi.nlm.nih.gov\]](#)
- 10. iovs.arvojournals.org [\[iovs.arvojournals.org\]](#)

- 11. Caveolin-1: A double-edged sword to fight cancer metastasis [[researchfeatures.com](#)]
- 12. Caveolin-1 Maintains Activated Akt in Prostate Cancer Cells through Scaffolding Domain Binding Site Interactions with and Inhibition of Serine/Threonine Protein Phosphatases PP1 and PP2A - PMC [[pmc.ncbi.nlm.nih.gov](#)]
- 13. The interaction between caveolin-1 and Rho-GTPases promotes metastasis by controlling the expression of alpha5-integrin and the activation of Src, Ras and Erk - PMC [[pmc.ncbi.nlm.nih.gov](#)]
- 14. [researchgate.net](#) [[researchgate.net](#)]
- 15. [semanticscholar.org](#) [[semanticscholar.org](#)]
- 16. [diabetesjournals.org](#) [[diabetesjournals.org](#)]
- 17. Quantitative Proteomics of Caveolin-1-regulated Proteins: CHARACTERIZATION OF POLYMERASE I AND TRANSCRIPT RELEASE FACTOR/CAVIN-1 IN ENDOTHELIAL CELLS - PMC [[pmc.ncbi.nlm.nih.gov](#)]
- 18. PKC Kinase Activity Assay Kit (ab139437) | Abcam [[abcam.com](#)]
- 19. Increased PDE5 activity and decreased Rho kinase and PKC activities in colonic muscle from caveolin-1-/- mice impair the peristaltic reflex and propulsion - PMC [[pmc.ncbi.nlm.nih.gov](#)]
- 20. Functional Interaction Between Caveolin 1 and LRRC8-Mediated Volume-Regulated Anion Channel - PMC [[pmc.ncbi.nlm.nih.gov](#)]
- 21. [khu.elsevierpure.com](#) [[khu.elsevierpure.com](#)]
- 22. [researchgate.net](#) [[researchgate.net](#)]
- 23. Caveolin-1 scaffolding domain peptides enhance anti-inflammatory effect of heme oxygenase-1 through interrupting its interact with caveolin-1 - PMC [[pmc.ncbi.nlm.nih.gov](#)]
- 24. A water-soluble caveolin-1 peptide inhibits psoriasis-like skin inflammation by suppressing cytokine production and angiogenesis - PMC [[pmc.ncbi.nlm.nih.gov](#)]
- To cite this document: BenchChem. [Topic: The Caveolin-1 (82-101) Peptide Interaction with Protein Kinase C]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b15576168/docs#topic-the-caveolin-1-82-101-peptide-interaction-with-protein-kinase-c>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)